1,1-Dimethoxyethane
1,1-Dimethoxyethane
Kinetics of oxidative degradation of acetaldehyde dimethyl acetal has been studied by pulse radiolysis. It also undergoes addition with various ketones, esters, amides and thioesters in the presence of silyl trifluoromethanesulfonates and an amine base. Lewis acid-mediated reaction of the titanium enolate of (S)-N-acetyl-4-isopropyl-1,3-thiazolidine-2-thione with acetaldehyde dimethyl acetal has been studied.
1,1-Dimethoxyethane is an aliphatic hydrocarbon that is reported to occur in figs, leek, and black tea.
1,1-dimethoxyethane appears as a liquid with a sharp odor. Less dense than water. Mildly toxic by ingestion and inhalation. Severely irritates the skin and eyes. Used to make other chemicals.
1, 1-Dimethoxyethane, also known as dimethyl acetal or CH3CH(OCH3)2, belongs to the class of organic compounds known as acetals. Acetals are compounds having the structure R2C(OR')2 ( R' not Hydrogen) and thus diethers of geminal diols. Originally, the term was confined to derivatives of aldehydes (one R = H), but it now applies equally to derivatives of ketones (neither R = H ). Mixed acetals have different R' groups. 1, 1-Dimethoxyethane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 1-dimethoxyethane is primarily located in the cytoplasm. 1, 1-Dimethoxyethane is a sweet, alcohol, and ether tasting compound that can be found in fig. This makes 1, 1-dimethoxyethane a potential biomarker for the consumption of this food product.
1,1-Dimethoxyethane is an aliphatic hydrocarbon that is reported to occur in figs, leek, and black tea.
1,1-dimethoxyethane appears as a liquid with a sharp odor. Less dense than water. Mildly toxic by ingestion and inhalation. Severely irritates the skin and eyes. Used to make other chemicals.
1, 1-Dimethoxyethane, also known as dimethyl acetal or CH3CH(OCH3)2, belongs to the class of organic compounds known as acetals. Acetals are compounds having the structure R2C(OR')2 ( R' not Hydrogen) and thus diethers of geminal diols. Originally, the term was confined to derivatives of aldehydes (one R = H), but it now applies equally to derivatives of ketones (neither R = H ). Mixed acetals have different R' groups. 1, 1-Dimethoxyethane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 1-dimethoxyethane is primarily located in the cytoplasm. 1, 1-Dimethoxyethane is a sweet, alcohol, and ether tasting compound that can be found in fig. This makes 1, 1-dimethoxyethane a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
534-15-6
VCID:
VC21253689
InChI:
InChI=1S/C4H10O2/c1-4(5-2)6-3/h4H,1-3H3
SMILES:
CC(OC)OC
Molecular Formula:
C4H10O2
Molecular Weight:
90.12 g/mol
1,1-Dimethoxyethane
CAS No.: 534-15-6
Cat. No.: VC21253689
Molecular Formula: C4H10O2
Molecular Weight: 90.12 g/mol
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Specification
| Description | Kinetics of oxidative degradation of acetaldehyde dimethyl acetal has been studied by pulse radiolysis. It also undergoes addition with various ketones, esters, amides and thioesters in the presence of silyl trifluoromethanesulfonates and an amine base. Lewis acid-mediated reaction of the titanium enolate of (S)-N-acetyl-4-isopropyl-1,3-thiazolidine-2-thione with acetaldehyde dimethyl acetal has been studied. 1,1-Dimethoxyethane is an aliphatic hydrocarbon that is reported to occur in figs, leek, and black tea. 1,1-dimethoxyethane appears as a liquid with a sharp odor. Less dense than water. Mildly toxic by ingestion and inhalation. Severely irritates the skin and eyes. Used to make other chemicals. 1, 1-Dimethoxyethane, also known as dimethyl acetal or CH3CH(OCH3)2, belongs to the class of organic compounds known as acetals. Acetals are compounds having the structure R2C(OR')2 ( R' not Hydrogen) and thus diethers of geminal diols. Originally, the term was confined to derivatives of aldehydes (one R = H), but it now applies equally to derivatives of ketones (neither R = H ). Mixed acetals have different R' groups. 1, 1-Dimethoxyethane exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 1, 1-dimethoxyethane is primarily located in the cytoplasm. 1, 1-Dimethoxyethane is a sweet, alcohol, and ether tasting compound that can be found in fig. This makes 1, 1-dimethoxyethane a potential biomarker for the consumption of this food product. |
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| CAS No. | 534-15-6 |
| Molecular Formula | C4H10O2 |
| Molecular Weight | 90.12 g/mol |
| IUPAC Name | 1,1-dimethoxyethane |
| Standard InChI | InChI=1S/C4H10O2/c1-4(5-2)6-3/h4H,1-3H3 |
| Standard InChI Key | SPEUIVXLLWOEMJ-UHFFFAOYSA-N |
| SMILES | CC(OC)OC |
| Canonical SMILES | CC(OC)OC |
| Boiling Point | 64.5 °C |
| Colorform | COLORLESS LIQ MOBILE LIQ |
| Flash Point | BELOW 80 °F |
| Melting Point | -113.2 °C Mp -113.2 ° -113.2°C |
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